Cas no 2034612-98-9 (N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034612-98-9
• MF: C₁₇H₁₃N₅OS
• MW: 335.383021116257
• CID: 6388658
• PubChem ID: 122163064
• Update Time: 2025-06-20

N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide
• AKOS032469913
• F6574-1715
• 2034612-98-9
• N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide
• N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-1,3-benzodiazole-5-carboxamide
• N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-3H-benzimidazole-5-carboxamide

• Inchi： 1S/C17H13N5OS/c23-17(11-3-4-12-13(8-11)22-10-21-12)20-9-14-16(19-6-5-18-14)15-2-1-7-24-15/h1-8,10H,9H2,(H,20,23)(H,21,22)
• InChI Key： VLIJBVJTEOMBHV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(C2C=CC3=C(C=2)NC=N3)=O)=NC=CN=1

Computed Properties

• Exact Mass: 335.08408123g/mol
• Monoisotopic Mass: 335.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide

Introduction to N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034612-98-9)

N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide, identified by its CAS number 2034612-98-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule represents a fusion of heterocyclic structures, incorporating both thiophene and pyrazine moieties, which are well-documented for their diverse biological activities. The benzodiazole core further enhances its potential as a pharmacophore, suggesting applications in the development of therapeutic agents targeting various physiological pathways.

The structural composition of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide positions it as a candidate for further investigation in medicinal chemistry. The presence of the thiophene ring suggests possible interactions with enzymes and receptors involved in metabolic processes, while the pyrazine moiety may contribute to binding affinity with specific biological targets. These features make it an attractive scaffold for designing novel compounds with improved pharmacological properties.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and cardiovascular functions. The benzodiazole component of this compound is particularly noteworthy, as benzodiazolones have been extensively studied for their anxiolytic, sedative, and muscle relaxant effects. By integrating this motif with the thiophene-pyrazine framework, researchers aim to enhance both the efficacy and selectivity of potential drug candidates.

The synthesis of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazine-thiophene bridge, followed by functionalization at the 2-position of the benzodiazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the heterocyclic units.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. Initial assays have demonstrated interactions with receptors and enzymes relevant to neurological disorders, including GABA receptors, which are crucial for maintaining neuronal balance. Additionally, preliminary data suggest potential effects on cardiovascular parameters, making this compound a valuable candidate for further exploration in therapeutic applications.

The chemical stability and solubility profile of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide are critical factors that influence its suitability for pharmaceutical development. Studies have been conducted to assess its shelf life under various storage conditions and to determine optimal formulations for drug delivery. These efforts are essential for ensuring that the compound remains viable throughout the development process and can be effectively administered to patients.

In conclusion, N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034612-98-9) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its pharmacological properties and synthetic optimization will further elucidate its potential applications in medicine.